Isoasatone A

• Molecular Formula: C24H32O8
• Molecular Weight: 448.5 g/mol
• SMILES: CC=CC1=CC2(C(=O)C(C1C3C2(C=C(C(=O)C3(OC)OC)OC)CC=C)(OC)OC)OC
• InChI: InChI=1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-11,13-14,17-18H,2,12H2,1,3-8H3/b11-9-
• InChIKey: JSAXPXNTZVWWDV-LUAWRHEFSA-N

Isoasatone A (CAS 67451-73-4) is a naturally occurring neolignan isolated from plants of the genera Asarum and Heterotropa. It is primarily recognized for its anti-insect activity against the common cutworm, Spodoptera litura, through the targeted inhibition of detoxification enzymes including cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs).

Isoasatone A: A Neolignan Anti-Insect Agent for Spodoptera litura Research

Isoasatone A (CAS 67451-73-4) is a naturally occurring neolignan isolated from plants of the genera Asarum and Heterotropa [1]. It is primarily recognized for its anti-insect activity against the common cutworm, Spodoptera litura, through the targeted inhibition of detoxification enzymes including cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs) [2].

• [1] Yamamoto, H.; Kato, M.; Kato, M. ISOASATONE A AND ISOASATONE B, TWO NOVEL NEOLIGNANS, FROM HETEROTROPA TAKAOI M. Chemistry Letters 1981, 10 (9), 1241-1242. View Source
• [2] Ling, R.; Yang, R.; Li, P.; Zhang, X.; Shen, T.; Li, X.; Yang, Q.; Sun, L.; Yan, J. Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules 2019, 24 (21), 3940. View Source

Why Structurally Similar Neolignans Like Asatone Cannot Substitute for Isoasatone A in Insect Defense Studies

While neolignans such as asatone share a common biosynthetic origin and may exhibit broad anti-insect properties, their specific molecular targets and potencies differ substantially [1]. Isoasatone A demonstrates a unique polypharmacology within insect detoxification pathways, inhibiting a broader set of P450 genes and having a divergent effect on GST expression compared to its close analog asatone. Therefore, substituting one for the other in a research or industrial assay will yield fundamentally different biochemical and functional outcomes, invalidating comparative studies and compromising the development of specific pest-control applications.

• [1] Ling, R.; Yang, R.; Li, P.; Zhang, X.; Shen, T.; Li, X.; Yang, Q.; Sun, L.; Yan, J. Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules 2019, 24 (21), 3940. View Source

Quantitative Differentiation of Isoasatone A for Scientific Selection: Head-to-Head Comparisons with Asatone

Superior In Vivo Growth Inhibition of Spodoptera litura Larvae

Isoasatone A demonstrates a more significant inhibitory effect on the weight growth rate of S. litura larvae compared to its close analog, asatone, in a direct feeding assay [1].

Evidence Dimension	Inhibition of larval weight growth rate
Target Compound Data	Significant inhibitory effect
Comparator Or Baseline	Asatone
Quantified Difference	More significant inhibitory effect observed on the second day of the feeding experiment [1].
Conditions	Third-instar S. litura larvae were fed an artificial diet containing 1 mg/g of the test compound. Body weight was recorded daily for 3 days [1].

Why This Matters

This functional superiority in a relevant agricultural pest model directly informs the selection of Isoasatone A over asatone for the development of more potent antifeedant or growth-regulating formulations.

• [1] Ling, R.; Yang, R.; Li, P.; Zhang, X.; Shen, T.; Li, X.; Yang, Q.; Sun, L.; Yan, J. Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules 2019, 24 (21), 3940. View Source

Broader and More Potent Inhibition of Cytochrome P450 Detoxification Genes

Isoasatone A exhibits a broader inhibitory profile against P450 genes in S. litura midgut tissue, down-regulating five distinct P450 genes, whereas its analog asatone only significantly down-regulates one [1].

Evidence Dimension	Down-regulation of P450 gene expression
Target Compound Data	Down-regulates CYP321B1, CYP321A7, CYP6B47, CYP6AB14, and CYP9A39 [1]
Comparator Or Baseline	Asatone (Down-regulates only CYP6AB14) [1]
Quantified Difference	Isoasatone A inhibits 5 P450 genes vs. 1 for asatone
Conditions	Fifth-instar S. litura larvae were fed an artificial diet containing 1 mg/g of the compound for 2 days; mid-gut tissues were then dissected for qPCR analysis [1].

Why This Matters

The broader inhibition of P450s, which are key mediators of insecticide resistance, indicates Isoasatone A is a superior tool compound for studying multi-gene detoxification pathways and has a higher potential to circumvent resistance mechanisms compared to asatone.

• [1] Ling, R.; Yang, R.; Li, P.; Zhang, X.; Shen, T.; Li, X.; Yang, Q.; Sun, L.; Yan, J. Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules 2019, 24 (21), 3940. View Source

Divergent and Potent Modulation of Glutathione S-Transferase (GST) Expression

Isoasatone A and asatone have opposite effects on the expression of the GST gene SIGSTe1. While asatone increases its expression, Isoasatone A causes a dramatic 33-fold decrease [1].

Evidence Dimension	Relative gene expression of GST (SIGSTe1)
Target Compound Data	Decreased expression by approximately 33-fold [1]
Comparator Or Baseline	Asatone (Increased expression) [1]
Quantified Difference	33-fold decrease for Isoasatone A vs. increase for asatone
Conditions	Fifth-instar S. litura larvae were fed an artificial diet containing 1 mg/g of the compound for 2 days; mid-gut tissues were then dissected for qPCR analysis [1].

Why This Matters

This qualitative and quantitative divergence in modulating a major detoxification enzyme family highlights a critical mechanistic difference. Researchers studying GST pathways or seeking specific GST inhibition must select Isoasatone A over asatone to achieve the desired experimental outcome.

• [1] Ling, R.; Yang, R.; Li, P.; Zhang, X.; Shen, T.; Li, X.; Yang, Q.; Sun, L.; Yan, J. Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules 2019, 24 (21), 3940. View Source

Validated Application Scenarios for Isoasatone A Based on Quantitative Evidence

Agricultural Entomology: Development of Novel Antifeedants and Growth Regulators

Based on its demonstrated superior in vivo inhibition of S. litura larval weight gain compared to asatone [1], Isoasatone A is the preferred lead compound for developing next-generation antifeedant formulations. It is particularly valuable for programs targeting lepidopteran pests where growth disruption is a key performance indicator. Procurement of Isoasatone A, rather than less potent analogs, is essential for accurate structure-activity relationship (SAR) studies and formulation optimization.

Insect Molecular Toxicology: Probing Cytochrome P450-Mediated Detoxification Networks

Isoasatone A is a uniquely valuable chemical probe for dissecting complex P450 detoxification pathways. Its ability to simultaneously down-regulate a panel of five P450 genes (CYP321B1, CYP321A7, CYP6B47, CYP6AB14, CYP9A39) [1] makes it an ideal positive control for investigating multi-gene regulation and for screening potential synergists that could overcome metabolic resistance to insecticides. This broad activity profile cannot be replicated with the narrow-spectrum inhibitor asatone.

Comparative Insect Physiology: Studying Divergent Regulation of Phase II Detoxification Enzymes

The striking divergence in GST regulation—with Isoasatone A potently suppressing SIGSTe1 expression by 33-fold while asatone induces it [1]—positions this compound as a critical tool for studying the regulatory crosstalk between different detoxification systems. Researchers investigating the role of specific GST isoforms in insect defense or xenobiotic metabolism should select Isoasatone A for experiments requiring GST inhibition.

• [1] Ling, R.; Yang, R.; Li, P.; Zhang, X.; Shen, T.; Li, X.; Yang, Q.; Sun, L.; Yan, J. Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules 2019, 24 (21), 3940. View Source